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Compound of Interest

Compound Name: Levoglucosan-13C6

Cat. No.: B15571620

Introduction

Levoglucosan (1,6-anhydro-3-D-glucopyranose) is a crucial molecular marker used to identify
and quantify the contribution of biomass burning to atmospheric aerosol concentrations.[1][2]
Produced from the pyrolysis of cellulose at temperatures above 300°C, its presence in aerosol
samples provides valuable insights into air quality and the impact of residential wood
combustion, wildfires, and agricultural burning.[1] This application note provides a detailed
protocol for the quantification of levoglucosan in ambient aerosol samples using gas
chromatography-mass spectrometry (GC/MS) with a stable isotope-labeled internal standard,
Levoglucosan-13C6.

Principle

This method involves the extraction of levoglucosan from aerosol filters, followed by chemical
derivatization to increase its volatility for GC/MS analysis. Quantification is achieved using an
internal standard method, where a known amount of Levoglucosan-13C6 is added to each
sample prior to extraction. The ratio of the chromatographic peak area of the native
levoglucosan to that of the labeled internal standard is used to calculate the concentration of
levoglucosan in the sample. This approach corrects for potential losses during sample
preparation and instrumental analysis.

Experimental Protocols
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Reagents and Materials

e Levoglucosan (analytical standard)

e Levoglucosan-13C6 (internal standard)
¢ Dichloromethane (DCM), HPLC grade

e Methanol, HPLC grade

o Pyridine, anhydrous

» N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)
e Quartz fiber filters (or PTFE filters)

e Glass vials with PTFE-lined caps
 Ultrasonic bath

» Nitrogen evaporator

e Syringe filters (0.2 um, PTFE)

e Gas Chromatograph with Mass Spectrometric Detector (GC/MS)

Sample Collection

Aerosol samples are typically collected on quartz fiber or PTFE filters using a high-volume or
low-volume air sampler.[3] The total volume of air sampled should be recorded. After sampling,
filters should be stored frozen at -20°C until extraction to prevent degradation of the target
analytes.[4]

Sample Preparation and Extraction

« Filter Spiking: Prior to extraction, a known amount of the Levoglucosan-13C6 internal
standard solution is spiked onto each filter sample, as well as onto a blank filter for the
method blank.
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» Extraction: The filter is placed in a glass vial and extracted with a mixture of dichloromethane
and methanol (e.g., 2:1 v/v) using ultrasonication. This process is typically repeated three
times to ensure complete extraction.

o Concentration: The combined extracts are filtered through a 0.2 um PTFE syringe filter to
remove any filter debris. The filtered extract is then concentrated to near dryness under a
gentle stream of nitrogen.

Derivatization

To make the polar levoglucosan molecule volatile for GC analysis, its hydroxyl groups must be
derivatized. This is commonly achieved through silylation.

e The dried extract is reconstituted in a small volume of pyridine.
o Asilylating agent, such as BSTFA with 1% TMCS, is added to the vial.

o The vial is sealed and heated at 70°C for one hour to ensure complete derivatization. After
cooling to room temperature, the sample is ready for GC/MS analysis.

GCI/MS Analysis

The derivatized sample is analyzed using a GC/MS system. The following are typical
instrument parameters, which may be optimized for a specific instrument.

e Gas Chromatograph (GC):

o

Column: DB-5MS (or equivalent), 30 m x 0.25 mm x 0.25 pm

o

Inlet Temperature: 250°C

o

Injection Volume: 1 pL (splitless mode)

[¢]

Oven Temperature Program: Initial temperature of 60°C, hold for 2 minutes, ramp to
300°C at 10°C/min, and hold for 10 minutes.

e Mass Spectrometer (MS):
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[e]

lonization Mode: Electron lonization (El) at 70 eV

o

Source Temperature: 230°C

[¢]

Acquisition Mode: Selected lon Monitoring (SIM)

lons to Monitor:

[¢]

» Levoglucosan-TMS derivative: m/z 204, 217, 333

» Levoglucosan-13C6-TMS derivative: m/z 206, 220, 339

Calibration and Quantification

A multi-point calibration curve is prepared by derivatizing a series of standard solutions
containing known concentrations of levoglucosan and a constant concentration of the
Levoglucosan-13C6 internal standard. The concentration of levoglucosan in the samples is
determined by calculating the ratio of the peak area of the target analyte to the peak area of the
internal standard and comparing this ratio to the calibration curve.

Data Presentation

The quantitative performance of the method should be validated. Key parameters are
summarized in the table below.

Parameter Typical Value Reference

) ) Based on standard analytical
Linearity (r?) >0.99 i
practice

Limit of Detection (LOD) 0.105 ng/m3

Limit of Quantification (LOQ) 0.21 ng/m3

Precision (%0RSD) <15%

Accuracy (% Recovery) 85-115%

Experimental Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. researchgate.net [researchgate.net]
e 2. atmoschem.community.uaf.edu [atmoschem.community.uaf.edu]
e 3. ww2.arb.ca.gov [ww2.arb.ca.gov]

e 4. Validation of an assay for the determination of levoglucosan and associated
monosaccharide anhydrides for the quantification of wood smoke in atmospheric aerosol -
PubMed [pubmed.nchbi.nlm.nih.gov]

 To cite this document: BenchChem. [Application Note and Protocol for the Quantification of
Levoglucosan in Aerosol Samples]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b15571620#protocol-for-quantification-of-
levoglucosan-in-aerosol-samples-using-levoglucosan-13c6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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